Cas no 91114-71-5 (Ethyl pyruvate-2-13C)

• Product Name: Ethyl pyruvate-2-13C
• CAS No: 91114-71-5
• MF: C₅H₈O₃
• MW: 117.107876777649
• CID: 2813399
• PubChem ID: 329763727
• Update Time: 2025-05-25

Ethyl pyruvate-2-13C Chemical and Physical Properties

Names and Identifiers

• Ethyl pyruvate-2-13C

• Inchi： 1S/C5H8O3/c1-3-8-5(7)4(2)6/h3H2,1-2H3/i4+1
• InChI Key： XXRCUYVCPSWGCC-AZXPZELESA-N
• SMILES： C(OCC)(=O)[13C](C)=O

Experimental Properties

• Density: 1.054 g/mL at 25 °C
• Boiling Point: 144 °C(lit.)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  

Ethyl pyruvate-2-13C Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P370+P378
• Hazardous Material transportation number：UN 3272 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 16
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives

Additional information on Ethyl pyruvate-2-13C

Ethyl Pyruvate-2-13C: A Comprehensive Overview

Ethyl pyruvate-2-13C, with the CAS number 91114-71-5, is a compound that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is a derivative of pyruvic acid, where the hydroxyl group is replaced by an ethoxy group, and the carbon at position 2 is labeled with the stable isotope carbon-13. This labeling makes it particularly useful in various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, where isotopic enrichment enhances signal clarity and precision.

The chemical structure of ethyl pyruvate-2-13C consists of a pyruvate backbone with an ethoxy group attached to the central carbon. The presence of the 13C isotope at position 2 allows for precise tracking of metabolic pathways in biological systems. Recent studies have highlighted its role in metabolic flux analysis, where it serves as a tracer to monitor carbon flow in cellular processes. This application has been particularly valuable in understanding energy metabolism in both healthy and diseased states.

One of the most promising areas of research involving ethyl pyruvate-2-13C is its potential in drug development. Researchers have explored its ability to modulate cellular energy metabolism, which has implications for treating conditions such as cancer, diabetes, and neurodegenerative diseases. For instance, studies have shown that ethyl pyruvate can influence the activity of key metabolic enzymes, potentially offering new therapeutic avenues for these debilitating disorders.

In addition to its biochemical applications, ethyl pyruvate-2-13C has also found use in analytical chemistry as a reference standard. Its isotopic labeling makes it an ideal compound for calibrating instruments and validating analytical methods. This has been particularly beneficial in the field of metabolomics, where accurate quantification of metabolites is crucial for meaningful biological insights.

Recent advancements in synthetic methodologies have also expanded the accessibility of ethyl pyruvate-2-13C. Traditional synthesis routes involve the esterification of pyruvic acid with ethanol, followed by isotopic labeling at position 2. However, novel approaches leveraging biocatalysis and green chemistry principles have emerged, offering more sustainable and efficient production methods. These innovations not only reduce environmental impact but also lower production costs, making ethyl pyruvate-2-13C more widely available for research and commercial applications.

Looking ahead, the versatility of ethyl pyruvate-2-13C positions it as a valuable tool in both academic research and industrial applications. Its role as a tracer in metabolic studies continues to expand, with ongoing investigations into its utility in personalized medicine and precision healthcare. Furthermore, its application in biotechnology, particularly in optimizing microbial fermentation processes, holds significant promise for enhancing industrial productivity.

In conclusion, ethyl pyruvate-2-13C (CAS No: 91114-71-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. From its role as an isotopic tracer in metabolic studies to its potential in drug discovery and analytical chemistry, this compound continues to drive innovation and advance our understanding of complex biological systems.